4-(2-Chloropyrimidin-5-yl)morpholine

• Molecular Formula: C8H10ClN3O
• Molecular Weight: 199.64 g/mol
• IUPAC Name: 4-(2-chloropyrimidin-5-yl)morpholine
• InChI: InChI=1S/C8H10ClN3O/c9-8-10-5-7(6-11-8)12-1-3-13-4-2-12/h5-6H,1-4H2
• InChI Key: FQHIMFYOUFAXIY-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=CN=C(N=C2)Cl

Description

4-(2-Chloropyrimidin-5-yl)morpholine is a useful research compound. Its molecular formula is C8H10ClN3O and its molecular weight is 199.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Phosphoryl chloride (16 ml) was added to a solution of 5-morpholin-4-yl-pyrimidin-2-ol hydrochloride (7.49 g) and diethylaniline (11 ml) in acetonitrile (150 ml) over 10 minutes and the mixture was heated to reflux for 7.5 hours. The reaction mixture was cooled to room temperature, and added to a mixture of a saturated sodium hydrogen carbonate aq. solution and chloroform. The organic layer was washed with a saturated brine, dried over magnesium sulfate and concentrated in vacuo. The resulting residue was purified by column chromatography (silica gel; hexane:ethyl acetate=4:1→1:1) to give the titled compound (4.6 g). MS (m/z): 200/202 [M+H]+.